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Compound of Interest

Compound Name: Hydralazine Hydrochloride

Cat. No.: B1673434

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Hydralazine Hydrochloride, including detailed operational and
disposal plans. Adherence to these procedural steps will help mitigate risks and ensure the
integrity of your research.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Hydralazine Hydrochloride, a comprehensive approach to personal protection
is critical to prevent exposure. The recommended PPE is summarized below.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or
safety glasses with side-
shields.[1][2][3]

Protects against splashes of
solutions, mists, and dust

particles.

Hand Protection

Nitrile or natural rubber gloves.

[1](2]

Provides a barrier against skin
contact. It is crucial to consult
the glove manufacturer's

permeability data.[1]

Skin and Body Protection

Laboratory coat.[2][4] For
larger spills, a full suit or
impervious clothing may be

necessary.[2][5]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Generally not required with
adequate ventilation.[1][6] In
cases of insufficient ventilation,
dust formation, or exceeding
exposure limits, a NIOSH-
approved air-purifying
respirator with an organic
vapor cartridge or a dust

respirator should be used.[1][2]

[4]

Protects against inhalation of

dust, mists, or vapors.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Hydralazine Hydrochloride minimizes the risk of exposure

and contamination.

1. Engineering Controls:

e Work in a well-ventilated area.[2][3]
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» Use a fume hood, biosafety cabinet, or other local exhaust ventilation when handling the
solid form or generating mists or vapors.[1][2][4]

2. Safe Handling Practices:

e Obtain and read the Safety Data Sheet (SDS) before use.[1]

» Avoid all contact with skin, eyes, and clothing.[2]

e Do not breathe dust, fumes, mists, or vapors.[1]

e Wash hands thoroughly after handling.[1][2]

e Do not eat, drink, or smoke in the handling area.[1]

e Ground all equipment containing the material to prevent static discharge.[2][4]
3. Storage:

» Store in a cool, dry, and well-ventilated area in a tightly closed container.[2][3][4]
e The recommended storage temperature is between 15°C and 30°C (59°F to 86°F).[1][7]
o Store locked up.[1][3]

Emergency Procedures and First Aid

In the event of an exposure, immediate and appropriate action is crucial.
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Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[2][5] Remove contaminated
clothing and wash it before reuse.[1][2] Seek

medical attention if irritation or a rash develops.

[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[2]
Remove contact lenses if present and easy to

do.[2][8] Seek immediate medical attention.[2]

Move the individual to fresh air.[1][5] If breathing

Inhalation is difficult, provide respiratory support. Seek
medical attention.[1][5]
Do NOT induce vomiting.[7] Rinse the mouth
Ingestion with water.[5][9] Seek immediate medical

attention.[4][9]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Response:

o Small Spills: Use appropriate tools to collect the spilled solid into a suitable waste container.

[4] For liquid spills, absorb with an inert material like sand or earth and place in a chemical

waste container.[1]

» Large Spills: Evacuate the area.[1] Wear full protective equipment, including a respirator.[2]

[4] Use a shovel to place the material into a waste disposal container.[4]

o After removal, decontaminate the spill area with soap and water.[1]

Disposal:
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» Dispose of contents and containers in accordance with all local, state, federal, and provincial
regulations.[1][5]

o Contaminated packaging should be disposed of in the same manner as the product.[5]

Quantitative Data Summary

The following table summarizes key quantitative data for Hydralazine Hydrochloride.

Property Value

pH (in solution) 3.4 -4.4[1][7]
Melting Point 275°C[1]
Solubility in Water Soluble[1]

Acute Toxicity (Oral LD50, Mouse) 188 mg/kg[4][10]
Acute Toxicity (IV LD50, Rat) 34 mg/kg[1]

Workflow for Safe Handling of Hydralazine
Hydrochloride
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Caption: Workflow for the safe handling of Hydralazine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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